7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 1-oxa-7-azaspiro[4.4]nonan-2-one Derivatives for Drug Discovery

Executive Summary: The 1-oxa-7-azaspiro[4.4]nonan-2-one scaffold represents a compelling, Fsp³-rich structural motif for modern medicinal chemistry. Its inherent three-dimensionality, conferred by the spirocyclic core, offers an escape from the "flatland" of traditional aromatic ring systems, potentially leading to improved target selectivity and novel intellectual property. This guide, intended for researchers and drug development professionals, provides an in-depth analysis of the core physicochemical properties of this scaffold's derivatives: lipophilicity, solubility, ionization, and chemical stability. We delve into the causal relationships between the unique structural features of these molecules—the γ-lactam, the tertiary amine, and the spirocyclic center—and their resulting properties. Furthermore, this document provides validated, step-by-step experimental protocols for the accurate determination of these parameters, empowering research teams to make data-driven decisions in the optimization of drug candidates.

The 1-oxa-7-azaspiro[4.4]nonan-2-one Core: A Structural Overview

The 1-oxa-7-azaspiro[4.4]nonan-2-one framework is a bicyclic heterocyclic system characterized by two rings, a γ-butyrolactam and a pyrrolidine, joined by a single spiro-carbon atom. This unique architecture imparts significant conformational rigidity, a desirable trait in drug design for reducing the entropic penalty upon binding to a biological target.

Key Structural Features:

• Spirocyclic Center: The quaternary carbon at the junction of the two rings fixes their relative orientation, creating a distinct three-dimensional shape. This is a powerful tool for exploring the steric and conformational requirements of a target's binding pocket.

• γ-Lactam Ring: This five-membered cyclic amide contains a hydrogen bond acceptor (the carbonyl oxygen) and a hydrogen bond donor (the N-H group, if unsubstituted). The lactam is susceptible to hydrolysis, making chemical stability a key consideration.

• Pyrrolidine Ring: This ring contains a tertiary amine, which acts as the primary basic center of the molecule. Its ionization state is critical for solubility and interactions with biological targets.

The strategic placement of these features creates a scaffold with a rich potential for functionalization at multiple vectors, allowing for the fine-tuning of its physicochemical profile.

Critical Physicochemical Properties and Their Impact on Drug Development

The optimization of a drug candidate is a multi-parameter challenge.[1][2] Understanding and controlling the physicochemical properties of the 1-oxa-7-azaspiro[4.4]nonan-2-one core is essential for achieving a desirable profile for absorption, distribution, metabolism, and excretion (ADME).[3][4]

Lipophilicity (LogP/LogD): Balancing Permeability and Solubility

Lipophilicity, the affinity of a molecule for a lipid-like environment, is arguably one of the most critical properties in drug design.[5] It is a primary driver of a compound's ability to cross biological membranes, but excessive lipophilicity can lead to poor solubility, high plasma protein binding, and increased metabolic turnover.

• Causality and Structural Considerations: The lipophilicity of a 1-oxa-7-azaspiro[4.4]nonan-2-one derivative is a composite of its polar and non-polar elements. The lactam and ether functionalities contribute hydrophilicity, while the aliphatic backbone provides a lipophilic character. Substituents on the scaffold will modulate the overall lipophilicity; for instance, adding alkyl chains will increase it, while adding polar groups like hydroxyls will decrease it. Because the pyrrolidine nitrogen is basic, the distribution coefficient (LogD), which accounts for all ionic species at a given pH, is a more biologically relevant descriptor than the partition coefficient (LogP) for the neutral species alone.[5]

• Data Presentation: Predicted Lipophilicity of Hypothetical Derivatives The following table provides an illustrative prediction of how LogP and LogD at pH 7.4 might be modulated by substitution on a hypothetical 1-oxa-7-azaspiro[4.4]nonan-2-one core. Actual values must be determined experimentally.

Substituent (R) on Pyrrolidine Nitrogen	Predicted LogP (Calculated)	Predicted LogD at pH 7.4 (Calculated)	Rationale for Change
-H	0.5	-1.0	Parent scaffold has moderate polarity. At pH 7.4, the amine is mostly protonated, drastically increasing hydrophilicity.
-CH₃	1.0	-0.5	Addition of a small alkyl group increases LogP. The basicity is similar, so LogD also increases but remains negative.
-CH₂CH₂OH	0.3	-1.2	The hydroxyl group adds polarity, lowering LogP. The molecule remains basic and highly hydrophilic when protonated.
-C₆H₅ (Phenyl)	2.5	1.0	The large, non-polar aromatic ring significantly increases lipophilicity. The amine's basicity might be reduced, shifting LogD.

Experimental Protocol: High-Throughput Lipophilicity Measurement

The traditional shake-flask method is the gold standard for LogP determination but is low-throughput.[6][7] For drug discovery programs, higher-throughput methods are often employed.[6]

Methodology: 96-Well Plate-Based Partition Coefficient (Ppw) Assay [6]

• Plate Preparation: A 96-well microplate is used. The partition coefficient is measured between an aqueous phase and a polymer phase coated on the wells.

• Compound Addition: Test compounds are added from a DMSO stock solution to each well containing the aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Equilibration: The plate is sealed and agitated for a set period (e.g., 4 hours) to allow the compound to partition between the two phases.

  • Causality: This step is crucial for reaching a state of equilibrium, ensuring the measured concentration accurately reflects the compound's partitioning preference.

• Quantification: The concentration of the compound remaining in the aqueous phase is determined using LC-MS/MS.

• Calculation: The partition coefficient (and its logarithm, LogP) is calculated from the initial and final concentrations in the aqueous phase. A calibration curve with compounds of known LogP can be used to correlate the measured values to the standard octanol-water scale.[6]

Aqueous Solubility: The Gateway to Absorption

A drug must be in solution to be absorbed. Poor aqueous solubility is a major hurdle in drug development, impacting everything from in vitro assay results to in vivo bioavailability.[8]

• Causality and Structural Considerations: The solubility of these derivatives is governed by the balance between the energy required to break the crystal lattice of the solid compound and the energy released upon its solvation. The polar lactam and ether groups can form hydrogen bonds with water, promoting solubility. However, the rigid spirocyclic structure can lead to efficient crystal packing, resulting in high lattice energy and lower solubility. The ionization of the tertiary amine at physiological pH will significantly enhance solubility.

• Experimental Protocol: Kinetic Solubility Assay by Nephelometry Kinetic solubility is often measured in early drug discovery as it is high-throughput and reflects the likely scenario when a compound precipitates out of a DMSO stock solution in an aqueous assay buffer.[8][9][10]

  Methodology:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of the test compound in 100% DMSO (e.g., 10 mM).

  • Addition to Buffer: In a 96-well plate, add a small volume of the DMSO stock solution to a phosphate buffer (pH 7.4).

    • Causality: This step triggers the precipitation of the compound once its concentration exceeds its solubility limit in the predominantly aqueous environment.

  • Serial Dilution: The solution is serially diluted across the plate.

  • Incubation: The plate is incubated for a short period (e.g., 1-2 hours) at a controlled temperature (e.g., 25°C).

  • Measurement: The turbidity (cloudiness) of each well is measured using a nephelometer, which detects scattered light from the precipitated particles.

  • Data Analysis: The kinetic solubility is determined as the concentration at which precipitation is first observed.

• Visualization: Kinetic Solubility Workflow

  Caption: Workflow for a high-throughput kinetic solubility assay.

Ionization Constant (pKa): The pH-Dependent Switch

Many drugs are weak acids or bases, and their ionization state changes with pH.[3] This is critical as the neutral form of a drug is typically more membrane-permeable, while the ionized form is often more soluble.[3]

• Causality and Structural Considerations: For the 1-oxa-7-azaspiro[4.4]nonan-2-one scaffold, the tertiary amine in the pyrrolidine ring is the key basic center. Its pKa value (the pH at which 50% of the molecules are ionized) will determine the ratio of charged to uncharged species in different biological compartments (e.g., stomach pH ~2, intestine pH ~6-7.4, blood pH ~7.4). The basicity of this nitrogen can be tuned by substituents; electron-withdrawing groups nearby will lower the pKa, while electron-donating groups will raise it.

• Experimental Protocol: pKa Determination by Potentiometric Titration

  Methodology:

  • Sample Preparation: A precise amount of the compound is dissolved in a solvent mixture, typically containing water and an organic co-solvent (like methanol or acetonitrile) to ensure solubility throughout the titration.

  • Titration: The solution is titrated with a standardized acid (e.g., HCl). A high-precision pH electrode monitors the pH of the solution as the titrant is added.

  • Data Acquisition: The pH is recorded after each addition of titrant, generating a titration curve (pH vs. volume of titrant).

  • pKa Calculation: The pKa is determined from the inflection point of the titration curve. Specialized software is used to analyze the curve and calculate the precise pKa value.

Chemical Stability: Ensuring Compound Integrity

The chemical stability of a drug candidate affects its shelf-life, formulation options, and in vivo persistence.[4] For this scaffold, the hydrolytic stability of the γ-lactam ring is a primary concern.

• Causality and Structural Considerations: The amide bond within the γ-lactam is susceptible to hydrolysis, particularly under strongly acidic or basic conditions, which would open the ring and render the compound inactive. While γ-lactams are generally more stable than the highly strained β-lactams found in penicillin-type antibiotics, their stability must still be rigorously assessed.[11][12] Factors like temperature and pH will significantly influence the rate of degradation.[13][14]

• Experimental Protocol: Solution Stability Assessment

  Methodology:

  • Buffer Preparation: Prepare a series of aqueous buffers covering a relevant pH range (e.g., pH 2.0, pH 7.4, pH 9.0).

  • Incubation: Add a known concentration of the test compound to each buffer and incubate at controlled temperatures (e.g., 25°C and 37°C).

  • Time-Point Sampling: At various time points (e.g., 0, 2, 4, 8, 24 hours), aliquots are taken from each solution.

  • Reaction Quenching: The degradation reaction in the aliquot is immediately stopped, typically by dilution in a cold organic solvent.

  • Quantification: The concentration of the remaining parent compound in each sample is accurately measured using a validated HPLC-UV or LC-MS/MS method.

  • Data Analysis: The percentage of the compound remaining is plotted against time to determine its degradation rate and half-life under each condition. A compound is often considered stable if ≥90% remains after a specified period.[13]

• Visualization: Factors Influencing Lactam Stability

  Caption: Key environmental factors driving the hydrolytic degradation of the lactam ring.

Structure-Property Relationships (SPR): A Predictive Framework

A key goal in medicinal chemistry is to establish predictable relationships between chemical structure and physicochemical properties. For the 1-oxa-7-azaspiro[4.4]nonan-2-one scaffold, a systematic approach to substitution can be used to optimize the overall ADME profile.

• Visualization: The Interplay of Physicochemical Properties in Drug Discovery

  Caption: The interconnected nature of core physicochemical properties and their influence on ADME outcomes.

Conclusion

The 1-oxa-7-azaspiro[4.4]nonan-2-one scaffold is a promising starting point for the development of novel therapeutics. Its successful progression from a chemical curiosity to a clinical candidate, however, is critically dependent on a thorough understanding and empirical measurement of its physicochemical properties. By applying the principles and protocols outlined in this guide, research teams can build robust structure-property relationships, enabling the rational design of derivatives with an optimal balance of potency, solubility, permeability, and stability, thereby increasing the probability of success in the complex journey of drug development.

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Harnessing Three-Dimensionality: The Therapeutic Potential of Spiro[4.4] Lactone Scaffolds in Modern Drug Discovery

Abstract

The pursuit of novel chemical matter that can effectively address complex biological targets while maintaining favorable pharmacokinetic profiles is a central challenge in drug discovery. Flat, aromatic structures, while historically successful, often fall short in navigating the intricate topographies of protein binding sites. Spirocyclic scaffolds have emerged as a powerful solution, offering inherent three-dimensionality and conformational rigidity that can enhance binding affinity, selectivity, and metabolic stability.[1][2][3] Among these, the spiro[4.4] lactone framework—a system featuring two five-membered rings sharing a single carbon atom, with one ring being a lactone—represents a particularly privileged substructure. This guide explores the therapeutic potential of this scaffold, delving into its application across oncology, inflammation, and infectious diseases, supported by mechanistic insights and validated experimental protocols.

The Spiro[4.4] Lactone Scaffold: A Privileged Architectural Motif

The unique architecture of the spiro[4.4] lactone system confers several advantages in medicinal chemistry. The spirocyclic fusion point introduces a defined three-dimensional arrangement of substituents, allowing for precise vectoral presentation into a biological target's binding pocket.[1] This rigidity reduces the entropic penalty upon binding, often leading to higher potency.[4] Furthermore, the introduction of a spiro center increases the fraction of sp³-hybridized carbons, a molecular characteristic often correlated with improved solubility, metabolic stability, and overall success rates in clinical development.[1][5] The lactone moiety itself is a versatile functional group, capable of participating in key hydrogen bonding interactions and serving as a stable, yet reactive, pharmacophoric element.

Therapeutic Applications in Oncology

The dysregulation of signaling pathways controlling cell proliferation and survival is a hallmark of cancer. Spiro[4.4] lactone scaffolds, particularly within the spirooxindole subclass, have demonstrated significant potential as anticancer agents by modulating these critical pathways.[6][7]

Mechanism of Action: Inhibition of Pro-Survival Transcription Factors

A primary mechanism through which these scaffolds exert their anticancer effects is the inhibition of transcription factors like Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription 3 (STAT3).[8][9]

• NF-κB Inhibition: In many cancer cells, the NF-κB pathway is constitutively active, promoting the expression of genes involved in cell survival, proliferation, and inflammation. Certain isatin-derived spirocyclic α-methylene-γ-butyrolactones have been shown to inhibit TNFα-induced NF-κB activity, leading to suppressed cancer cell growth.[8] This inhibition prevents the translocation of the NF-κB dimer to the nucleus, thereby downregulating the expression of its target anti-apoptotic genes.

• STAT3 Inhibition: STAT3 is another key transcription factor that is often hyperactivated in tumors, driving cell proliferation and metastasis. Sesquiterpene lactones, which feature a lactone ring system, have been identified as potent STAT3 inhibitors.[9] Docking studies suggest these molecules bind to the SH2 domain of STAT3, preventing its dimerization and subsequent activation.[9]

Caption: Inhibition of the NF-κB signaling pathway by a spiro[4.4] lactone scaffold.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the spiro[4.4] lactone core has yielded critical insights into the structural requirements for anticancer activity. Studies on isatin-derived analogues have highlighted the importance of specific substitutions.[8]

Compound ID	R1 (Isatin N-substituent)	R2 (Isatin 5-position)	IC₅₀ (µM) vs. Ovarian Cancer Cells	Reference
19	H	H	~10	[8]
29	CH₂-Ph	H	< 5	[8]
31	H	Cl	> 20	[8]
34	CH₂-Ph	Cl	~ 5	[8]

Table 1: SAR summary for isatin-derived spirocyclic lactones. Data synthesized from published reports.[8]

The data suggest that N-benzylation of the isatin core (e.g., compound 29 ) enhances potency compared to the unsubstituted analogue (19 ). Halogenation at the 5-position appears to have a variable, and sometimes detrimental, effect on activity.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

A self-validating system for assessing the antiproliferative activity of novel spiro compounds is crucial. The MTT assay is a standard colorimetric method for determining cell viability.

• Cell Seeding: Plate human cancer cell lines (e.g., HCT116, PC3) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[7]

• Compound Treatment: Prepare serial dilutions of the spiro[4.4] lactone compounds in appropriate cell culture medium. Replace the medium in the wells with the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) using non-linear regression analysis.

Therapeutic Applications in Inflammation

Chronic inflammation underlies numerous pathologies, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. Sesquiterpene lactones, natural products that often contain a lactone ring fused in a spiro-like or related complex arrangement, are well-documented for their potent anti-inflammatory properties.[10][11]

Mechanism of Action: Attenuation of Pro-inflammatory Signaling

The anti-inflammatory effects of these lactones are largely attributed to their ability to suppress the production of pro-inflammatory mediators like TNF-α, IL-6, and nitric oxide (NO).[12] This is achieved by inhibiting key signaling pathways, including NF-κB and Activator protein-1 (AP-1).[12] The α-methylene-γ-lactone moiety present in many of these compounds is a key pharmacophore, acting as a Michael acceptor that can covalently modify cysteine residues in target proteins, such as the IKK complex in the NF-κB pathway.[11][13]

Experimental Protocol: Macrophage-Based Anti-inflammatory Assay

This workflow provides a robust method for evaluating the anti-inflammatory potential of spiro lactone compounds.

• Cell Culture: Culture RAW264.7 murine macrophages or human THP-1-derived macrophages in appropriate medium.

• Pre-treatment: Seed cells in 24-well plates. Once confluent, pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Inflammatory Challenge: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 18-24 hours to induce an inflammatory response. Include an unstimulated control and an LPS-only control.[12]

• Supernatant Collection: Collect the cell culture supernatant for cytokine analysis.

• Cytokine Quantification (ELISA): Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant, following the manufacturer's instructions.

• Viability Check: Concurrently, perform a cytotoxicity assay (e.g., MTT or LDH) on the treated cells to ensure that the observed reduction in cytokines is not due to cell death. A valid result requires the compound to be non-toxic at its effective anti-inflammatory concentrations.

• Data Analysis: Normalize cytokine levels to the LPS-only control and determine the IC₅₀ for the inhibition of each cytokine.

Caption: Experimental workflow for evaluating the anti-inflammatory activity of spiro lactones.

Therapeutic Applications in Infectious Diseases

The rise of antimicrobial resistance necessitates the discovery of novel scaffolds that act on new targets. Spiro[4.4] systems, including spiro-lactams and spirooxindoles, have shown promising activity against a range of bacterial and fungal pathogens.[14][15][16]

Antibacterial Activity and Potential Mechanisms

Numerous spiro-indolinone and spiro-thiazolidine derivatives have demonstrated potent activity against Gram-positive bacteria, including Methicillin-resistant Staphylococcus aureus (MRSA).[16] While mechanisms are still under investigation for many new scaffolds, in silico studies have suggested that some spiro derivatives may act by inhibiting essential bacterial enzymes like DNA gyrase.[17]

Compound Class	Target Organism	MIC (µg/mL)	Reference
Spiro-indolinone derivative 44	S. aureus	2	[16]
Spiro-indolinone derivative 47	S. aureus	3.125	[16]
Spiro-thiazolidine derivative 36	S. aureus	30	[16]
Spiro-thiazolidine derivative 37	S. aureus	24	[16]

Table 2: Minimum Inhibitory Concentrations (MIC) of selected spiro compounds against S. aureus.[16]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is the gold standard for determining the MIC of a potential antimicrobial agent.

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., S. aureus ATCC 29213) adjusted to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Preparation: Perform a two-fold serial dilution of the spiro compound in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculation: Add the standardized bacterial inoculum to each well.

• Controls: Include a sterility control (broth only), a growth control (broth + inoculum), and a positive control with a known antibiotic (e.g., Vancomycin).

• Incubation: Incubate the plate at 35-37°C for 18-24 hours.

• Reading Results: The MIC is defined as the lowest concentration of the compound at which there is no visible bacterial growth (i.e., the well remains clear).

Case Study: Spironolactone, a Marketed Spiro[4.5] Lactone

While the focus is on the spiro[4.4] system, the clinical success of the related spiro[4.5] lactone, Spironolactone, authoritatively grounds the therapeutic value of spiro-lactone scaffolds.[18] Spironolactone is a potassium-sparing diuretic and antihypertensive agent.[19][20]

Mechanism of Action: Aldosterone Receptor Antagonism

Spironolactone and its active metabolites act as specific pharmacological antagonists of aldosterone.[19] They competitively bind to the mineralocorticoid receptor in the distal convoluted renal tubule, inhibiting the aldosterone-dependent sodium-potassium exchange site.[19][21] This action prevents sodium and water reabsorption while retaining potassium, leading to its diuretic and antihypertensive effects.[20]

Caption: Spironolactone's site of action within the Renin-Angiotensin-Aldosterone System.

Conclusion and Future Perspectives

The spiro[4.4] lactone scaffold and its close relatives represent a fertile ground for the discovery of new therapeutic agents. Their inherent three-dimensionality provides a distinct advantage in targeting complex protein surfaces, often leading to improved potency and selectivity.[1][5] The diverse biological activities, spanning from anticancer and anti-inflammatory to antimicrobial effects, highlight the versatility of this structural motif. Future efforts should focus on expanding the accessible chemical space through innovative synthetic methodologies, including asymmetric synthesis to control stereochemistry, which is often critical for biological activity.[2][22] The integration of computational docking and predictive ADMET studies will further accelerate the optimization of spiro[4.4] lactone-based leads into next-generation clinical candidates.[14]

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The Strategic Application of Benzyl Protecting Groups in the Synthesis of Spiro-Fused Heterocycles: A Technical Guide

Abstract: Spiro-fused heterocyclic scaffolds are privileged structures in medicinal chemistry and drug discovery, frequently exhibiting remarkable biological and pharmaceutical properties.[1] Their complex, three-dimensional architecture, however, presents significant synthetic challenges, particularly in controlling stereochemistry and managing the reactivity of various functional groups. A well-designed protecting group strategy is paramount to the successful synthesis of these intricate molecules.[2] Among the arsenal of protecting groups available to the synthetic chemist, the benzyl group holds a prominent position due to its robustness, ease of introduction, and the variety of methods available for its removal. This in-depth technical guide provides a comprehensive overview of the strategic application of benzyl protecting groups in the synthesis of spiro-fused heterocycles. It delves into the mechanistic underpinnings of benzylation and debenzylation reactions, offers field-proven protocols, and presents case studies to illustrate the critical role of the benzyl group in directing reaction pathways and enabling the construction of complex molecular frameworks. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile protecting group in their synthetic endeavors.

Introduction to Spiro-Fused Heterocycles and the Imperative of Protecting Groups

Significance of Spiro-Fused Heterocycles in Drug Discovery

Spiro-fused heterocycles are a fascinating class of organic compounds characterized by a central carbon atom shared by two rings. This unique structural feature imparts a rigid, three-dimensional conformation that can facilitate precise interactions with biological targets. Consequently, these scaffolds are frequently found in natural products and have been extensively explored in medicinal chemistry, leading to the development of numerous therapeutic agents with a wide range of biological activities.[1][3][4] The design and synthesis of novel spiro-fused heterocyclic molecules remain a significant focus in the quest for new and improved drugs.[1]

The Challenge of Stereocontrol and Functionality in Spirocyclic Synthesis

The construction of spiro-fused heterocyclic systems is often a formidable synthetic challenge. The creation of the spirocyclic core requires precise control over stereochemistry, and the presence of multiple reactive functional groups necessitates a carefully orchestrated synthetic sequence.[5] Unwanted side reactions can significantly diminish yields and complicate purification efforts.[6] Therefore, the judicious use of protecting groups is not merely a convenience but a critical element of the overall synthetic strategy.[2]

The Protecting Group Strategy: An Overview

A protecting group is a chemical moiety that is temporarily introduced into a molecule to mask a reactive functional group, thereby preventing it from participating in a subsequent chemical transformation.[7] An ideal protecting group should be easy to introduce in high yield, stable to the reaction conditions of subsequent steps, and readily removable in high yield without affecting other functional groups in the molecule.[2] The concept of "orthogonal protection" is particularly important in complex syntheses, where multiple protecting groups are employed that can be removed selectively under different conditions.[8][9][10]

Why Benzyl Groups? An Introduction to Their Unique Advantages

The benzyl (Bn) group is a widely employed protecting group for hydroxyl and amino functionalities in organic synthesis.[11][12] Its popularity stems from a combination of desirable characteristics:

• Stability: Benzyl ethers and amines are stable to a wide range of reaction conditions, including acidic and basic media, as well as many oxidizing and reducing agents.[9][13]

• Ease of Introduction: Benzylation is typically achieved through straightforward Williamson ether synthesis or reductive amination protocols.[14][15]

• Versatile Removal: The benzyl group can be cleaved under various conditions, most commonly through catalytic hydrogenolysis, which is a mild and clean method.[11][16] Alternative deprotection methods, such as dissolving metal reduction and oxidative cleavage, provide additional flexibility.[12][17] This versatility allows for the integration of the benzyl group into diverse synthetic strategies.

The Benzyl Group: A Versatile Tool for Amine and Hydroxyl Protection

The protection of amines and alcohols as their benzyl derivatives is a cornerstone of modern organic synthesis. The choice of benzylation method depends on the specific substrate and the overall synthetic plan.

Mechanism of Benzyl Group Introduction (Benzylation)

2.1.1. For Amines (N-Benzylation)

N-benzylation is commonly achieved through nucleophilic substitution of a benzyl halide with an amine. The reaction is typically carried out in the presence of a base to neutralize the hydrogen halide byproduct. In the context of heterocyclic synthesis, N-benzylation of pyrroles, imidazoles, and indoles is a common strategy to protect the ring nitrogen.[18]

2.1.2. For Alcohols (O-Benzylation)

The most prevalent method for the O-benzylation of alcohols is the Williamson ether synthesis. This reaction involves the deprotonation of the alcohol with a strong base, such as sodium hydride (NaH), to form an alkoxide, which then displaces a halide from a benzyl halide (e.g., benzyl bromide, BnBr) in an S(_N)2 reaction.[15]

Key Reagents and Optimized Reaction Conditions

The selection of reagents and reaction conditions for benzylation is crucial for achieving high yields and chemoselectivity.

Functional Group	Protection Method	Typical Reagents	Base	Solvent	Key Considerations
Alcohol (Primary & Secondary)	Williamson Ether Synthesis	Benzyl bromide (BnBr), Benzyl chloride (BnCl)	NaH, KH	DMF, THF	Use of a strong, non-nucleophilic base is essential.[15]
Amine (Primary & Secondary)	Nucleophilic Substitution	Benzyl bromide (BnBr), Benzyl chloride (BnCl)	K₂CO₃, Et₃N	Acetonitrile, DCM	A milder base is often sufficient compared to O-benzylation.
Heterocyclic Amine (e.g., Indole)	Nucleophilic Substitution	Benzyl bromide (BnBr)	NaH	THF	Deprotonation of the N-H is required for efficient reaction.[18]

Chemoselectivity Considerations in Polyfunctional Molecules

In molecules containing multiple reactive sites, achieving chemoselective benzylation is a key challenge. The relative nucleophilicity of the functional groups plays a significant role. For instance, in the presence of both an alcohol and an amine, the more nucleophilic amine will typically react preferentially. Careful selection of the base and reaction temperature can often be used to control the selectivity of the benzylation reaction.

The Benzyl Group in Action: Case Studies in Spiro-Fused Heterocycle Synthesis

The strategic use of benzyl protecting groups is best illustrated through their application in the synthesis of complex spiro-fused heterocyclic systems.

Case Study 1: Synthesis of a Spiro-Piperidinyl Indole Alkaloid

The synthesis of spiro-piperidinyl indole alkaloids often requires the protection of the indole nitrogen to prevent unwanted side reactions during the construction of the spirocyclic core.

3.1.1. Synthetic Strategy Overview

A common strategy involves the N-benzylation of the indole precursor, followed by a series of reactions to build the piperidine ring and induce spirocyclization. The final step is the removal of the benzyl group to afford the natural product.

Caption: Synthetic workflow for a spiro-piperidinyl indole alkaloid.

3.1.2. Step-by-Step Protocol: N-Benzylation of the Indole Nitrogen

• Preparation: To a solution of the indole precursor (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise at 0 °C.[18]

• Activation: Stir the mixture at room temperature for 30 minutes to allow for complete deprotonation of the indole nitrogen.

• Benzylation: Cool the reaction mixture back to 0 °C and add benzyl bromide (BnBr, 1.1 equiv) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the N-benzylated indole.

3.1.3. The Role of the Benzyl Group in Directing Spirocyclization

The presence of the bulky benzyl group on the indole nitrogen can influence the stereochemical outcome of the spirocyclization step. By sterically shielding one face of the molecule, the benzyl group can direct the incoming electrophile or nucleophile to the opposite face, leading to the formation of a single diastereomer.

3.1.4. Step-by-Step Protocol: Hydrogenolytic Debenzylation

• Catalyst Slurry: In a separate flask, prepare a slurry of 10% palladium on carbon (Pd/C, 10 mol % Pd) in a suitable solvent such as methanol (MeOH) or ethanol (EtOH).

• Reaction Setup: To a solution of the N-benzylated spiro-piperidinyl indole (1.0 equiv) in the same solvent, carefully add the catalyst slurry.[11]

• Hydrogenation: Securely seal the reaction flask and subject it to an atmosphere of hydrogen gas (H₂), typically using a balloon or a hydrogenation apparatus. For safety, it is crucial to first evacuate the flask and then backfill with hydrogen, repeating this cycle three times.[11]

• Monitoring: Stir the reaction mixture vigorously at room temperature and monitor its progress by TLC or liquid chromatography-mass spectrometry (LC-MS).

• Filtration: Upon completion, carefully vent the hydrogen and flush the flask with an inert gas (e.g., nitrogen or argon). Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: The Pd/C catalyst can be pyrophoric, especially when dry, and should be handled with care.[11]

• Purification: The filtrate is concentrated under reduced pressure, and the resulting crude product is purified by an appropriate method (e.g., crystallization or chromatography) to yield the final spiro alkaloid.

Case Study 2: Construction of a Spiro-Oxindole-Pyrrolidine Scaffold

The synthesis of spiro-oxindole-pyrrolidine scaffolds, which are common motifs in many biologically active compounds, often employs a benzyl group to protect a key nitrogen atom.

3.2.1. Synthetic Strategy Overview

A typical approach involves the protection of a precursor amine with a benzyl group, followed by a key cycloaddition reaction to form the spiro-pyrrolidine ring. The benzyl group is then removed in a later step.

Caption: Synthetic route to a spiro-oxindole-pyrrolidine scaffold.

3.2.2. The Benzyl Group as a Steric Director in a Key Cycloaddition Step

In [3+2] cycloaddition reactions, the benzyl group can play a crucial role in controlling the diastereoselectivity of the reaction. Its steric bulk can favor the formation of one diastereomer over the other, leading to a high degree of stereocontrol in the construction of the spirocyclic system.

3.2.3. Orthogonality: Selective Removal of Other Protecting Groups in the Presence of Benzyl

The stability of the benzyl group to a wide range of reaction conditions allows for the selective removal of other, more labile protecting groups in its presence.[8] For example, silyl ethers or tert-butoxycarbonyl (Boc) groups can be cleaved under acidic or basic conditions, respectively, while the benzyl group remains intact. This orthogonality is a powerful tool in complex molecule synthesis.[8][10]

3.2.4. Step-by-Step Protocol: Oxidative Debenzylation

• Reaction Setup: Dissolve the N-benzylated spiro-oxindole-pyrrolidine (1.0 equiv) in a suitable solvent, such as aqueous acetonitrile (MeCN).

• Reagent Addition: Add an oxidizing agent, such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or ceric ammonium nitrate (CAN), to the solution.[19][20] The reaction is typically carried out at room temperature.

• Monitoring: Follow the progress of the reaction by TLC.

• Workup: Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with an organic solvent like dichloromethane (DCM).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography.

Deprotection Strategies for the Benzyl Group: A Critical Choice

The choice of debenzylation method is dictated by the functional groups present in the molecule and the desired reaction outcome.

Hydrogenolysis: The Classic and Clean Method

Catalytic hydrogenolysis is the most common and often preferred method for benzyl group removal.[16] It is valued for its mild conditions and the clean formation of the deprotected compound and toluene as the only byproduct.[11]

4.1.1. Mechanism and Catalysts

The reaction involves the cleavage of the C-N or C-O bond by hydrogen gas in the presence of a heterogeneous metal catalyst, most commonly palladium on carbon (Pd/C).[11] The mechanism involves the adsorption of both the substrate and hydrogen onto the catalyst surface, followed by the cleavage of the benzylic bond.[11]

4.1.2. Functional Group Compatibility and Limitations

While generally mild, hydrogenolysis is incompatible with functional groups that are also susceptible to reduction, such as alkenes, alkynes, and some nitro groups.[21]

Dissolving Metal Reductions (Birch Reduction)

The Birch reduction, which employs an alkali metal (e.g., sodium or lithium) in liquid ammonia with an alcohol as a proton source, can also be used to cleave benzyl ethers. This method is particularly useful when hydrogenolysis is not feasible due to the presence of reducible functional groups.

Oxidative Cleavage

Oxidative methods provide a valuable alternative for debenzylation, especially for N-benzyl groups.[17][22] Reagents such as DDQ, CAN, and ozone can effectively remove benzyl groups under mild conditions.[19][20][23]

Lewis Acid-Mediated Deprotection

Lewis acids, such as aluminum chloride (AlCl₃) or tin(IV) chloride (SnCl₄), can promote the cleavage of benzyl ethers.[24][25][26] This method is often used when other deprotection strategies are not suitable.

A Comparative Table of Deprotection Methods

Method	Reagents	Advantages	Disadvantages	Functional Group Compatibility
Catalytic Hydrogenolysis	H₂, Pd/C	Mild, clean, high yielding.[11]	Incompatible with reducible groups (alkenes, alkynes). Catalyst can be pyrophoric.[11][21]	Stable to most functional groups except those susceptible to reduction.
Dissolving Metal Reduction	Na or Li, liq. NH₃, ROH	Tolerant of many reducible groups.	Requires cryogenic temperatures and specialized equipment.	Not compatible with esters, ketones, and other easily reduced groups.
Oxidative Cleavage	DDQ, CAN, O₃	Mild conditions, good for N-benzyl groups.[17][19][22]	Stoichiometric amounts of oxidant are often required.	Not compatible with other easily oxidizable functional groups.
Lewis Acid-Mediated	AlCl₃, SnCl₄, BBr₃	Useful when other methods fail.	Can be harsh and may require stoichiometric amounts of the Lewis acid.[26]	Can affect other acid-labile protecting groups.

Troubleshooting and Advanced Considerations

Incomplete Protection or Deprotection: Diagnosis and Solutions

Incomplete reactions can often be attributed to impure reagents, insufficient reaction time, or catalyst deactivation. Increasing the reaction time, adding more reagent or catalyst, or purifying the starting materials can often resolve these issues.

Benzyl Group Migration and Other Side Reactions

Under certain conditions, particularly with strong acids, benzyl groups can migrate from one heteroatom to another. Careful control of the reaction pH and temperature can minimize this side reaction.

The Impact of Benzyl Groups on Spectroscopic Analysis (NMR, MS)

The presence of a benzyl group is readily identified in ¹H NMR spectra by the characteristic signals of the aromatic protons (typically in the range of 7.2-7.4 ppm) and the benzylic protons (a singlet or multiplet, depending on the adjacent stereocenter, usually between 4.5 and 5.5 ppm). In mass spectrometry, the benzyl cation (m/z = 91) is often a prominent fragment ion.

Conclusion: The Enduring Utility of the Benzyl Group in Complex Synthesis

The benzyl protecting group remains an indispensable tool in the synthesis of complex molecules, including spiro-fused heterocycles. Its unique combination of stability, ease of introduction, and versatile removal methods makes it a highly strategic choice for chemists. A thorough understanding of the principles and protocols outlined in this guide will empower researchers to effectively utilize the benzyl group to navigate the intricate challenges of modern organic synthesis and accelerate the discovery of new therapeutic agents.

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• 23. pure.mpg.de [pure.mpg.de]
• 24. researchgate.net [researchgate.net]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Lewis Acids - Wordpress [reagents.acsgcipr.org]

A Comprehensive Review of the Bioactivity of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one and its Structural Analogs: A Technical Guide for Drug Discovery Professionals

Executive Summary

The quest for novel chemical scaffolds with three-dimensional complexity is a paramount objective in modern drug discovery. Spirocyclic systems, in particular, have garnered significant attention due to their potential to confer improved pharmacological properties. This technical guide provides an in-depth literature review centered on the bioactivity of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one. While direct biological data for this specific molecule is not currently available in the public domain, this review synthesizes the extensive research on its close structural analogs. Notably, the 2-azaspiro[4.4]nonane-1,3-dione scaffold, which shares the same core azaspiro[4.4]nonane framework, has been extensively investigated as a source of potent anticonvulsant agents. This guide will delve into the structure-activity relationships of these analogs, their proposed mechanisms of action, and infer the potential therapeutic applications of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one, positioning it as a promising candidate for CNS-targeted drug discovery programs.

Introduction: The Spirocyclic Scaffold in Medicinal Chemistry

Spirocyclic molecules, characterized by two rings sharing a single common atom, offer a unique and rigid three-dimensional geometry that is increasingly sought after in drug design. This structural rigidity can lead to enhanced binding affinity and selectivity for biological targets, as well as improved metabolic stability. The 1-oxa-7-azaspiro[4.4]nonan-2-one core represents a compelling scaffold, combining the features of a lactone and a pyrrolidine ring in a spirocyclic arrangement. The N-benzyl substitution further provides a vector for synthetic elaboration and potential interactions with biological macromolecules.[1]

The objective of this guide is to critically evaluate the existing literature on structurally related compounds to build a scientifically sound hypothesis regarding the potential bioactivity of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one. By examining the biological profiles of analogous 2-azaspiro[4.4]nonane-1,3-diones and other spirocyclic lactams and lactones, we can delineate promising avenues for the biological investigation of this novel chemical entity.

Synthesis of the 1-Oxa-7-azaspiro[4.4]nonane Scaffold

Below is a generalized, hypothetical workflow illustrating a potential synthetic pathway.

A generalized, hypothetical synthetic workflow for 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one.

Bioactivity of 2-Azaspiro[4.4]nonane-1,3-dione Derivatives: A Focus on Anticonvulsant Activity

A significant body of research has been dedicated to the synthesis and biological evaluation of N-substituted 2-azaspiro[4.4]nonane-1,3-diones as anticonvulsant agents. These studies provide the most compelling evidence for the potential CNS activity of the 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one scaffold.

These compounds have been systematically evaluated in preclinical models of epilepsy, primarily the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests, which are indicative of activity against generalized tonic-clonic seizures and myoclonic seizures, respectively.

Quantitative Analysis of Anticonvulsant Activity

The following table summarizes the anticonvulsant activity of representative N-substituted 2-azaspiro[4.4]nonane-1,3-dione derivatives.

Compound ID	N-Substituent (R)	Spiro-Ring	Test	ED₅₀ (mg/kg)	Reference
1a	Benzyl	Cyclopentane	MES	>300	[2]
1j	4-Aminophenyl	Cyclopentane	MES	76.27	[2]
9	2,4-Dichlorophenylamino	Cyclopentane	MES (mice)	100	[3]
9	2,4-Dichlorophenylamino	Cyclopentane	MES (rats)	30	[3]
I	Phenylamino	Cyclopentane	MES	Active	[4]
II	Phenylamino	Cyclohexane	MES	Less Active than I	[4]

Structure-Activity Relationship (SAR) Analysis

The extensive research on this class of compounds has elucidated several key structure-activity relationships:

• The N-Substituent is Critical for Activity: The nature of the substituent on the imide nitrogen is a primary determinant of anticonvulsant potency. While a simple benzyl group (compound 1a ) confers low activity, the introduction of an amino group on the phenyl ring, as in N-phenylamino and N-aminophenyl derivatives, significantly enhances potency.[2][4] Halogen substitution on the phenylamino ring, such as in compound 9 , further modulates this activity.[3]

• Spiro-Ring Size Influences Potency: Comparative studies have shown that the size of the cycloalkyl ring attached to the C3 spiro carbon atom impacts anticonvulsant activity. Derivatives based on the 2-azaspiro[4.4]nonane (cyclopentane) scaffold are generally more potent than their 2-azaspiro[4.5]decane (cyclohexane) counterparts.[4]

• The Linker to the N-Aryl Group Matters: An imine (-NH-) linker between the nitrogen atom and the aromatic ring was found to increase anticonvulsant activity compared to a methylene (-CH2-) linker.[4]

Structure-Activity Relationships for 2-Azaspiro[4.4]nonane-1,3-dione Anticonvulsants.

Mechanism of Action

Investigations into the mechanism of action for these anticonvulsant compounds have explored their interactions with key CNS targets. For some of the active N-phenylamino derivatives, in vitro studies have demonstrated an influence on GABA(A) receptors.[3] In contrast, other potent derivatives showed low affinity for voltage-sensitive calcium channels, suggesting alternative or multiple mechanisms of action.[5]

Bioactivity of Other Spirocyclic Lactone and Lactam Systems

While the 2-azaspiro[4.4]nonane-1,3-diones provide a strong case for CNS activity, it is also prudent to consider the potential biological activities conferred by the lactone functionality in the target molecule.

• Spiro-Lactone-Lactam Systems: Research on fused and spiro-β-lactone annulated to γ-lactams has revealed weak antibacterial activity and proteasome inhibition.[5] This suggests that the incorporation of a lactone ring can introduce a different spectrum of bioactivity compared to the corresponding diones.

• Antimicrobial and Anti-HIV Activity of Spiro-Lactams: Various spiro-β-lactams and spiro-γ-lactams have been evaluated for their antimicrobial properties. Some derivatives have shown promising activity against HIV and Plasmodium.[6] Interestingly, in some cases, the β-lactam core was found to be a requirement for this activity, with the corresponding γ-lactams being inactive.[6]

Inferred Bioactivity and Proposed Evaluation of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one

Based on the comprehensive analysis of its structural analogs, we can hypothesize the following potential bioactivities for 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one:

• Primary Hypothesis: CNS Activity, particularly Anticonvulsant Properties. This is the most strongly supported hypothesis. The core 2-azaspiro[4.4]nonane scaffold is a validated anticonvulsant pharmacophore.[4][7] The presence of an N-benzyl group, while not the most potent substituent in the dione series, is a common feature in CNS-active molecules and provides a starting point for further optimization. The replacement of one carbonyl with an oxygen to form a lactone may modulate the physicochemical properties (e.g., polarity, hydrogen bonding capacity) and could potentially fine-tune the activity and pharmacokinetic profile.

• Secondary Hypotheses: Antimicrobial or Anticancer Activity. The broader literature on spirocyclic lactones and lactams suggests that other therapeutic areas should not be discounted. Weak antibacterial, anti-HIV, and proteasome inhibitory activities have been reported for related scaffolds.[5][6]

To validate these hypotheses, a systematic biological evaluation of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one is required. The following workflow is proposed for an initial screening cascade.

Proposed workflow for the biological evaluation of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one.

Hypothetical Experimental Protocol: Maximal Electroshock (MES) Seizure Test

This protocol describes a standard MES test in mice, a primary screening method for identifying anticonvulsant compounds effective against generalized tonic-clonic seizures.

Objective: To determine the ability of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure in mice.

Materials:

• Male ICR mice (20-25 g)

• 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one

• Vehicle (e.g., 0.5% methylcellulose in water)

• Positive control (e.g., Phenytoin, 30 mg/kg)

• Electroshock apparatus with corneal electrodes

• 0.9% saline solution

Procedure:

• Animal Acclimatization: House mice in a controlled environment for at least one week prior to the experiment.

• Compound Preparation: Prepare a suspension of the test compound in the vehicle at various concentrations (e.g., 30, 100, 300 mg/kg).

• Dosing: Administer the test compound, vehicle, or positive control to groups of mice (n=8-10 per group) via intraperitoneal (i.p.) injection.

• Pre-treatment Time: Allow for a pre-treatment period (e.g., 30-60 minutes) for the compound to be absorbed and distributed.

• Induction of Seizure:

  • Apply a drop of saline to the corneal electrodes.

  • Place the electrodes on the corneas of the mouse.

  • Deliver a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds).

• Observation: Observe the mouse for the presence or absence of a tonic hindlimb extension seizure. The absence of this phase is considered protection.

• Data Analysis:

  • Calculate the percentage of animals protected in each group.

  • Determine the median effective dose (ED₅₀), the dose that protects 50% of the animals, using probit analysis.

• Neurotoxicity Assessment (Optional): At the time of peak effect, assess motor impairment using the rotarod test.

Conclusion

While the bioactivity of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one has not been explicitly reported, a comprehensive review of its close structural analogs provides a strong rationale for its investigation as a novel CNS agent. The extensive research on N-substituted 2-azaspiro[4.4]nonane-1,3-diones has established this scaffold as a promising template for the development of anticonvulsants. The presence of the N-benzyl group and the core azaspiro[4.4]nonane framework in the target molecule strongly suggests that it warrants evaluation for similar neurological activities. The substitution of a lactone for a dione moiety may offer advantages in terms of physicochemical properties and could lead to a unique pharmacological profile. The hypotheses and experimental workflows presented in this guide provide a clear path forward for elucidating the therapeutic potential of this intriguing spirocyclic compound.

References

• Obniska, J., et al. (2007). Synthesis, physicochemical and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part I. PubMed. Available at: [Link]

• Obniska, J., et al. (2006). Synthesis, physicochemical and anticonvulsant properties of new N-(pyridine-2-yl) derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione. Part II. PubMed. Available at: [Link]

• Obniska, J., et al. (2007). Synthesis, physicochemical and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane- and [4.5]decane-1,3-diones: part V. PubMed. Available at: [Link]

• Obniska, J., & Kaminski, K. (2006). Synthesis and anticonvulsant properties of new n-phenylamino derivatives of 2-azaspiro[4.4]nonane- and [4.5]decane-1,3-diones. Acta Poloniae Pharmaceutica. Available at: [Link]

• Moloney, M. G., et al. (2017). Synthesis and bioactivity of fused- and spiro-β-lactone-lactam systems. PubMed. Available at: [Link]

• Alves, N. G., et al. (2019). Spiro-Lactams as Novel Antimicrobial Agents. PubMed. Available at: [Link]

Sources

• 1. 7-Benzyl-2-oxa-7-azaspiro[4.4]nonan-1-one | RUO [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and bioactivity of fused- and spiro-β-lactone-lactam systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Spiro-Lactams as Novel Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fluorochem.co.uk [fluorochem.co.uk]

Protocols & Analytical Methods

Reaction conditions for alkylation of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one

Application Note: High-Efficiency -Alkylation of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one

Abstract & Strategic Importance

The 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one scaffold represents a privileged pharmacophore in medicinal chemistry, particularly for ligands targeting muscarinic acetylcholine receptors (mAChRs) and sigma receptors. The spirocyclic junction provides rigid conformational constraint, enhancing selectivity and metabolic stability compared to flexible analogs.

This application note details the

-alkylation of the lactone moiety. This transformation is critical for diversifying the scaffold to access novel chemical space.[1] However, it presents specific challenges:

• Steric Congestion: The adjacent spiro-pyrrolidine ring hinders the approach of electrophiles.

• Enolate Stability: The strained spiro-system requires careful temperature control to prevent ring-opening or decomposition.

• Stereocontrol: The bulky benzyl group on the nitrogen exerts significant influence on the facial selectivity of the alkylation.

This protocol utilizes a Lithium Hexamethyldisilazide (LiHMDS) mediated enolization strategy, optimized for yield and diastereoselectivity.[2]

Mechanistic Insight & Reaction Design[3]

The Challenge of Spiro-Lactone Enolization

Alkylation at the C3 position (alpha to the carbonyl) requires the formation of a lithium enolate. Unlike simple lactones, the spiro[4.4] system possesses a quaternary center at C5.

• Base Selection: LiHMDS is preferred over LDA. While LDA is a stronger base, its smaller size can sometimes lead to nucleophilic attack at the lactone carbonyl, causing ring opening. The steric bulk of LiHMDS suppresses this side reaction.

• The "Open-Book" Geometry: The enolate of the lactone ring is planar. The facial selectivity is dictated by the steric environment of the orthogonal pyrrolidine ring. The benzyl group at N7 typically adopts a conformation away from the lactone to minimize strain, but it shields one face of the enolate, generally directing the electrophile to the anti face relative to the N-benzyl group (steric approach control).

Reaction Pathway Visualization

Figure 1: Reaction pathway for the kinetic deprotonation and alkylation of the spiro-lactone scaffold.

Experimental Protocol

Materials & Reagents

Reagent	Role	Specifications
Substrate	Starting Material	7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one (>98% purity)
LiHMDS	Base	1.0 M solution in THF (Commercially available or freshly prepared)
THF	Solvent	Anhydrous, distilled from Na/Benzophenone or dried via column system
Alkyl Halide	Electrophile	Methyl iodide, Benzyl bromide, Allyl bromide (Freshly distilled)
HMPA or DMPU	Additive	Distilled, stored over molecular sieves.[3][4] Critical for reactivity.
Ammonium Chloride	Quench	Saturated aqueous solution

Step-by-Step Procedure

Step 1: Apparatus Setup

• Flame-dry a 50 mL 2-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum.

• Flush the system with dry Argon (or Nitrogen) for 15 minutes.

• Maintain a positive pressure of inert gas throughout the reaction.

Step 2: Enolate Formation

• Charge the flask with anhydrous THF (10 mL) and cool to -78°C (dry ice/acetone bath).

• Add LiHMDS (1.2 equiv, 1.0 M in THF) dropwise via syringe over 5 minutes.

• Dissolve 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one (1.0 mmol, 231 mg) in anhydrous THF (2 mL).

• Add the substrate solution dropwise to the LiHMDS solution at -78°C over 10 minutes.

  • Note: Slow addition prevents local overheating and decomposition.

• Stir the mixture at -78°C for 45 minutes to ensure complete deprotonation.

Step 3: Alkylation

• (Optional but Recommended) Add HMPA (2.0 equiv) or DMPU (3.0 equiv) dropwise. This disrupts Lithium aggregates and significantly increases the reaction rate for sterically hindered substrates.

• Add the Electrophile (1.5 equiv) (e.g., Methyl Iodide) dropwise.

• Allow the reaction to stir at -78°C for 2 hours.

• Slowly warm the reaction to -40°C over 1 hour. Monitor by TLC or LC-MS.

  • Checkpoint: Most reactive electrophiles (MeI, Allyl-Br) react fully at -78°C. Less reactive ones (Bn-Br) may require warming to 0°C.

Step 4: Quench and Workup

• Quench the reaction at low temperature by adding saturated aq. NH₄Cl (5 mL) .

• Allow the mixture to warm to room temperature.

• Extract with Ethyl Acetate (3 x 15 mL) .

• Wash combined organics with Brine (1 x 20 mL) .

• Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Eluent: Hexanes/Ethyl Acetate gradient (typically 10% to 40% EtOAc). The alkylated product is usually less polar than the starting material.

Critical Optimization Parameters

Solvent Effects & Additives

The aggregation state of the lithium enolate is the primary determinant of success.

• THF only: Often leads to sluggish reactivity due to the formation of stable enolate tetramers.

• THF + HMPA/DMPU: These polar aprotic cosolvents coordinate to Lithium, breaking aggregates into more reactive monomers or dimers. For this spiro-scaffold, HMPA is highly recommended (despite toxicity) for difficult alkylations.

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Low Conversion (<30%)	Enolate aggregation or wet solvent	Use freshly distilled THF. Add 2-3 eq. of HMPA/DMPU. Increase deprotonation time.
Ring Opening (Amino-acid formation)	Nucleophilic attack on carbonyl	Switch from LDA to LiHMDS. Ensure temperature stays below -70°C during base addition.
Poly-alkylation	Proton exchange between product and enolate	Use a slight excess of base (1.1-1.2 eq). Ensure rapid mixing of electrophile.
Poor Diastereoselectivity	Thermodynamic equilibration	Keep reaction cold (-78°C) and quench immediately upon completion. Do not let it warm to RT before quenching.

Stereochemical Outcome

The alkylation typically favors the trans-isomer relative to the bulky group on the pyrrolidine ring, although the exact Major/Minor ratio depends on the specific electrophile size.

Figure 2: Simplified steric model predicting the facial selectivity of the alkylation.

References

• Stereoselective Alkylation of Spiro-gamma-lactones: Canet, J. L., Fadel, A., & Salaün, J. (1995). Highly Stereoselective Alkylation of Spiro-γ-lactones. Journal of the American Chemical Society, 117(28), 7560–7561. [Link]

• General Enolate Alkylation Methodology: Caine, D. (1991). Alkylation of Enolates. In Comprehensive Organic Synthesis (Vol. 3, pp. 1-63). Pergamon Press. [Link]

• Role of HMPA/DMPU in Enolate Chemistry: Reich, H. J., & Kulicke, K. J. (1996). Effect of HMPA on the Reactivity of Lithium Enolates. Journal of the American Chemical Society, 118(1), 273–274. [Link]

• Synthesis of 1-azaspiro[4.4]nonane Scaffolds: Bondarenko, S., et al. (2021). Efficient Multigram Synthesis of 3,3-Spiro-α-Proline Containing Chimeras. ChemRxiv. [Link]

Sources

• 1. 7-Benzyl-2-oxa-7-azaspiro[4.4]nonan-1-one | RUO [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1-Oxa-7-Azaspiro[4.4]Nonane Hydrochloride|CAS 1419590-81-0 [rlavie.com]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Comparative Analysis of Mass Spectrometry Fragmentation: Benzyl-Spiro Lactones vs. Linear Analogs

Executive Summary

Objective: This guide provides a technical comparison of mass spectrometry (MS) fragmentation behaviors between Benzyl-Spiro Lactones (target analyte) and their Linear Benzyl Ester analogs (alternatives).

Core Insight: While linear benzyl esters typically undergo predictable McLafferty rearrangements or simple

-cleavages, benzyl-spiro lactones exhibit a unique "Strain-Release" fragmentation pattern. The quaternary spiro-carbon introduces steric strain that, upon collision-induced dissociation (CID), competes with the thermodynamically favored formation of the tropylium ion ( 91).

Recommendation: For structural elucidation of spiro-scaffolds, ESI-MS/MS (Electrospray Ionization with CID) is superior to Electron Impact (EI) MS. ESI preserves the protonated molecular ion

, which is critical for confirming the intact spiro-junction before inducing controlled fragmentation.

Mechanistic Comparison: Spiro-Lactones vs. Linear Analogs

The fragmentation of benzyl-spiro lactones is governed by the competition between the stability of the leaving benzyl group and the strain energy of the spiro-ring system.

The "Tropylium" Baseline

In both spiro and linear analogs, the benzyl moiety is the most labile group. Upon ionization, the benzyl cation (

) forms and immediately rearranges to the highly stable, aromatic tropylium ion ( ) at 91 .[1]

• Linear Analogs: This is often the base peak (100% abundance).

• Spiro Lactones: While present, the intensity of

  91 is often modulated by competing ring-opening pathways driven by the spiro-center.

The Spiro-Specific Pathway (Strain Release)

Unlike linear esters, the spiro-lactone possesses a quaternary carbon shared by two rings.

• Protonation: In ESI, protonation occurs at the lactone carbonyl oxygen.

• Ring Opening: The strain at the spiro-junction facilitates a specific ring-opening, often leading to the neutral loss of

  (28 Da) or (44 Da), depending on the ring size ( - vs. -lactone).

• Diagnostic Difference: Linear analogs rarely show the simultaneous preservation of the "core" structure; they simply cleave the ester bond. Spiro-compounds often yield high-mass product ions corresponding to the [Core Ring System]

  , confirming the spiro-fusion is intact.

Visualization of Fragmentation Pathways

Figure 1: Dual fragmentation pathways. Pathway A is common to all benzyl esters; Pathway B is specific to the spiro-lactone scaffold.

Technique Comparison: ESI-MS/MS vs. EI-MS[2][3]

For drug developers characterizing these compounds, choosing the right ionization source is critical.

Feature	ESI-MS/MS (Recommended)	EI-MS (Alternative)
Ionization Type	Soft (Protonation )	Hard (Radical Cation )
Molecular Ion Stability	High. Essential for confirming the spiro-molecular weight.	Low. The quaternary center often triggers immediate fragmentation, making invisible.
Fragmentation Control	Tunable. Collision Energy (CE) can be ramped to observe the transition from intact parent to fragments.	Fixed. 70 eV energy usually shatters the molecule instantly.
Key Diagnostic Ions	, , 91	91 (Base Peak), 77 (Phenyl), 65
Suitability	Best for Structural Elucidation and metabolic stability studies.	Best for Library Matching (if a standard exists).

Why ESI Wins: In spiro-compounds, the molecular ion is often weak in EI due to the stability of the fragments formed by breaking the quaternary center. ESI preserves the parent ion, allowing you to isolate it in the quadrupole (Q1) and fragment it controllably in the collision cell (q2), proving the benzyl group is attached to the spiro-core.

Experimental Protocol: Self-Validating Workflow

This protocol ensures the differentiation of spiro-lactones from linear isobaric impurities.

Sample Preparation

• Solvent: Methanol/Water (50:50) with 0.1% Formic Acid.

• Concentration: 1 µg/mL (Direct Infusion) or 100 ng/mL (LC-MS injection).

• Rationale: Formic acid ensures efficient protonation of the lactone carbonyl, the initiation site for fragmentation.

LC-MS/MS Parameters (Triple Quadrupole)

• Source: Electrospray Ionization (ESI) Positive Mode.

• Capillary Voltage: 3.5 kV.

• Cone Voltage: Optimize to 20-40V. Warning: Too high will cause in-source fragmentation, mimicking EI.

• Collision Energy (CE) Ramping:

  • Low CE (10-15 eV): Observe

    . Confirm molecular weight.

  • Med CE (20-30 eV): Trigger neutral loss of

    or . This confirms the lactone ring integrity.

  • High CE (40+ eV): Generate

    91 (Tropylium). This confirms the benzyl moiety.

Validation Logic (The "Check")

• If Linear: You will likely see a "clean" break to the benzyl ion even at low energies, and a lack of specific

  transitions.

• If Spiro: You will observe a distinct "survival yield" of the parent ion at higher energies compared to the linear analog, due to the rigidity of the spiro-system.

Workflow Diagram

Figure 2: Step-by-step MS/MS optimization workflow for spiro-lactone characterization.

References

• McLafferty, F. W. (1959).[2] "Mass Spectrometric Analysis. Molecular Rearrangements". Analytical Chemistry. Link

• Demarque, D. P., et al. (2016). "Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation". Natural Product Reports. Link

• Vessecchi, R., et al. (2009). "Gas-phase fragmentation of gamma-lactone derivatives by electrospray ionization tandem mass spectrometry". Journal of Mass Spectrometry. Link

• UCLA Chemistry. "Illustrated Glossary of Organic Chemistry - Tropylium cation". Link

Sources

• 1. chemconnections.org [chemconnections.org]
• 2. McLafferty rearrangement - Wikipedia [en.wikipedia.org]

Comparative Guide: Spiro[4.4]nonane vs. Spiro[5.5]undecane Scaffolds

This guide provides a technical comparison of spiro[4.4]nonane and spiro[5.5]undecane scaffolds, designed for medicinal chemists and drug discovery scientists. It synthesizes structural data, physicochemical properties, and biological case studies to aid in scaffold selection.

Executive Summary: The Fsp³ Advantage

Spirocyclic scaffolds have emerged as critical tools for escaping "flatland"—the dominance of planar aromatic rings in drug discovery. By increasing the fraction of sp³-hybridized carbons (

), these scaffolds improve solubility, create novel intellectual property space, and offer precise vectorization of substituents.

The choice between the spiro[4.4]nonane (5-membered rings) and spiro[5.5]undecane (6-membered rings) systems is not merely about size; it is a decision between conformational locking (rigid vectors) and induced fit (flexible volume filling).

Quick Comparison Matrix

Feature	Spiro[4.4]nonane	Spiro[5.5]undecane
Primary Utility	Conformational restriction (Peptidomimetics)	Hydrophobic space filling (Channel blockers)
Flexibility	Rigid (Envelope/Twist conformations)	Flexible (Chair-Chair interconversion)
Lipophilicity (LogP)	Moderate (~3.0 - 4.2 for parent)	High (~4.5 - 5.0 for parent)
Metabolic Liability	Low (Ring strain alters oxidation sites)	Moderate (Standard cyclohexane oxidation)
Key Drug Class	Antibiotics, Antitumor (Fredericamycin)	Antivirals, GPCR modulators (NPY antagonists)

Structural & Physicochemical Profiling

Conformational Analysis & Vectorization

The biological activity of these scaffolds is dictated by the angle at which substituents exit the spiro-core.

• Spiro[4.4]nonane (The "Lock"):

  • Geometry: The two cyclopentane rings are nearly perpendicular. The bond angle at the spiro carbon is strained (~109.5° ideal, but distorted), creating a rigid "V" shape.

  • Application: Ideal for mimicking

    -turns in peptides or locking pharmacophores in a specific orientation to reduce the entropic penalty of binding.

  • Vectorization: Substituents at the 2-position project into distinct quadrants, allowing precise probing of sub-pockets.

• Spiro[5.5]undecane (The "Fit"):

  • Geometry: Consists of two cyclohexane rings sharing a carbon. It exists predominantly in a chair-chair conformation.

  • Flexibility: Unlike the [4.4] system, the [5.5] system retains significant flexibility (ring flipping), allowing it to undergo "induced fit" within a binding pocket.

  • Application: Acts as a "lipophilic bullet" similar to adamantane, filling large hydrophobic pockets in ion channels or enzymes.

Physicochemical Properties[2][3][4]

Property	Spiro[4.4]nonane	Spiro[5.5]undecane	Impact on Drug Design
MW (Core)	124.22 Da	152.28 Da	[5.5] adds bulk; watch Ligand Efficiency (LE).
LogP (Calc)	~4.2 (Parent)	~4.9 (Parent)	[5.5] is significantly more lipophilic; requires polar decoration to maintain solubility.
Solubility	High	Moderate	[4.4] generally offers better aqueous solubility profiles due to lower lipophilicity.
Metabolic Stability	High	Moderate	[5.5] rings are prone to CYP450 oxidation at the C3/C4 positions (similar to cyclohexane).

Biological Activity Case Studies

Case Study A: Antibacterial & Antitumor Activity (The [4.4] Advantage)

Target: DNA Gyrase / Topoisomerase Scaffold: Spiro[4.4]nonane (e.g., Fredericamycin A derivatives)

• Mechanism: The rigid [4.4] core positions polar heads to intercalate with DNA or bind to the ATP-binding pocket of gyrase. The perpendicular arrangement of the rings prevents the molecule from being pumped out by efflux pumps as easily as planar analogs.

• Data:

  • Fredericamycin A (natural product) utilizes a spiro[4.4] core to orient its aromatic wings for DNA intercalation.

  • Synthetic spiro[indene-2,3'-pyran] derivatives (containing a [4.4]-like fusion) show MIC values of 16 µg/mL against E. coli, comparable to standard antibiotics.

  • Why [4.4] wins here: The binding pocket is narrow; the bulkier [5.5] scaffold causes steric clashes.

Case Study B: Antiviral & GPCR Modulation (The [5.5] Advantage)

Target: M2 Ion Channel (Influenza) / GPCRs (NPY, ORL-1) Scaffold: Spiro[5.5]undecane (e.g., 1,9-diazaspiro[5.5]undecane)

• Mechanism: These targets possess large, hydrophobic transmembrane pockets. The [5.5] scaffold mimics the volume of adamantane but with added vectors for hydrogen bonding (via nitrogen substitution).

• Data:

  • HIV-1 Inhibition: Functionalized spiro[5.5]undecane-1,5,9-triones demonstrated inhibition superior to AZT in specific cell-culture screens, attributed to their ability to occupy the hydrophobic core of the viral protease or reverse transcriptase allosteric sites.

  • Obesity (NPY Y5 Receptor): 1,9-diazaspiro[5.5]undecane derivatives act as potent antagonists (

    nM).

  • Why [5.5] wins here: The "Lipophilic Bullet" effect. The larger volume effectively blocks the ion channel pore or displaces water from large hydrophobic GPCR pockets.

Experimental Methodologies

Synthesis Protocols

To evaluate these scaffolds, robust synthetic routes are required.

Protocol A: Synthesis of Spiro[4.4]nonane-1,6-dione (General)

• Principle: Double Dieckmann Condensation or Alkylation.

• Steps:

  • Start: Dimethyl adipate (or similar diester).

  • Alkylation: React with 1,4-dibromobutane using NaH in THF/DMF.

  • Cyclization: Perform Dieckmann condensation to close the second ring.

  • Decarboxylation: Acid hydrolysis (HCl/AcOH) to remove ester groups, yielding the spiro-dione.

Protocol B: Synthesis of 1,9-Diazaspiro[5.5]undecane

• Principle: Double Michael Addition / Robinson Annulation.

• Steps:

  • Reagents: 4-Piperidone hydrochloride + Formaldehyde + Benzylamine.

  • Reaction: Mannich-type condensation or double Michael addition of divinyl ketone equivalents.

  • Purification: Recrystallization from ethanol.

  • Validation: NMR confirms the characteristic

    or symmetry depending on substitution.

Biological Assay: MIC Determination (Antibacterial)

• Standard: CLSI Broth Microdilution.

• Workflow:

  • Inoculum: Adjust E. coli or S. aureus to

    CFU/mL.

  • Plate Prep: 96-well plates with cation-adjusted Mueller-Hinton broth.

  • Dosing: Serial 2-fold dilutions of the spiro-compound (e.g., 64 µg/mL down to 0.125 µg/mL).

  • Incubation: 37°C for 16–20 hours.

  • Readout: Lowest concentration with no visible growth is the MIC.

Decision Framework (Visualization)

The following diagram illustrates the decision logic for selecting between [4.4] and [5.5] scaffolds based on target constraints.

Caption: Decision tree for spiro-scaffold selection based on binding pocket topology and volume requirements.

References

• Spirocyclic Scaffolds in Drug Discovery Source: Journal of Medicinal Chemistry Citation: Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery.[1][2][3][4][5] Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. URL:[Link]

• Fredericamycin A and Spiro[4.4]nonane Biosynthesis Source: NIH / PubChem Citation: PubChem Compound Summary for CID 78959, Spiro[4.4]nonane. URL:[Link]

• 1,9-Diazaspiro[5.5]undecane as a Privileged Scaffold Source: National Institutes of Health (PMC) Citation: Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. URL:[Link]

• Spiro[5.5]undecane-1,5,9-triones as HIV-1 Inhibitors Source: PubMed Citation: Ramachary, D. B., et al. (2011). Design, Synthesis and Biological Evaluation of Optically Pure Functionalized spiro[5,5]undecane-1,5,9-triones as HIV-1 Inhibitors. Org. Biomol. Chem. URL:[Link]

• Lipophilicity and Antiviral Activity of Adamantane/Spiro Derivatives Source: PMC Citation: The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. URL:[Link]

Sources

• 1. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Syntheses and medicinal chemistry of spiro heterocyclic steroids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Elucidation of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one: An X-ray Crystallography Perspective

For researchers and professionals in drug development, the precise determination of a molecule's three-dimensional structure is non-negotiable. It is the bedrock upon which structure-activity relationships (SAR) are understood, and rational drug design is built. The spirocyclic lactam, 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one, represents a class of compounds with significant therapeutic potential due to their inherent rigidity and structural complexity.[1] This guide provides a comparative analysis of analytical techniques for its structural elucidation, with a primary focus on the gold standard: single-crystal X-ray crystallography.

While a public crystal structure for 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one is not currently available in repositories such as the Cambridge Structural Database (CSD)[2][3], this guide will delineate the process by which such data would be obtained and contrast its definitive outputs with the complementary insights from other spectroscopic methods. This serves as a practical manual for researchers embarking on the characterization of novel spirocyclic scaffolds.

The Unambiguous Power of X-ray Crystallography

Single-crystal X-ray crystallography stands alone in its ability to provide a direct, high-resolution snapshot of a molecule's atomic arrangement in the solid state. This technique offers an unparalleled level of detail, revealing precise bond lengths, bond angles, torsional angles, and the absolute stereochemistry of chiral centers. For a molecule like 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one, with its spirocyclic core and potential for multiple stereoisomers, such unambiguous data is invaluable.

The journey from a synthesized compound to a refined crystal structure is a multi-step process, each stage demanding meticulous execution.

A Hypothetical Workflow for 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one

Caption: Workflow for single-crystal X-ray diffraction analysis.

Hypothetical Crystallographic Data Table

Should a suitable crystal of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one be obtained, the resulting Crystallographic Information File (CIF) would contain a wealth of data, summarized in a table like the one below.

Parameter	Hypothetical Value	Significance
Chemical Formula	C₁₄H₁₇NO₂	Confirms the elemental composition of the crystallized molecule.
Formula Weight	231.29 g/mol	Consistent with the molecular formula.
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c	Defines the symmetry operations within the unit cell, indicating a centrosymmetric packing arrangement.
a, b, c (Å)	10.1, 12.5, 9.8	The dimensions of the unit cell.
α, β, γ (°)	90, 105.2, 90	The angles of the unit cell.
Volume (ų)	1195	The volume of the unit cell.
Z	4	The number of molecules in the unit cell.
R-factor (R1)	< 0.05	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Goodness-of-fit (GooF)	~1.0	Indicates the quality of the structure refinement.

A Comparative Analysis: X-ray Crystallography vs. Other Techniques

While X-ray crystallography is the definitive method for solid-state structure determination, it is not without its challenges, the most significant being the requirement of a high-quality single crystal. In many cases, a combination of spectroscopic techniques is employed to build a comprehensive structural picture.

Feature	X-ray Crystallography	NMR Spectroscopy (¹H, ¹³C, 2D)	Mass Spectrometry (MS)	Infrared (IR) Spectroscopy
Principle	Diffraction of X-rays by electrons in a crystal lattice.[4]	Absorption of radiofrequency by atomic nuclei in a magnetic field.	Ionization of molecules and separation based on mass-to-charge ratio.	Absorption of infrared radiation by molecular vibrations.
Sample Phase	Solid (single crystal)	Liquid (solution)	Gas (ionized)	Solid, Liquid, or Gas
Connectivity	Definitive . Provides a complete atomic map.	Excellent . 2D NMR (COSY, HMBC) reveals proton-proton and proton-carbon correlations over multiple bonds.	Good . Fragmentation patterns can infer structural motifs.	Limited . Identifies functional groups present.
Stereochemistry	Absolute . Can determine the absolute configuration of chiral centers (with appropriate data).	Relative . NOESY/ROESY experiments reveal through-space proximity, defining relative stereochemistry.	Limited . Chiral separation techniques can be coupled with MS.	Not suitable .
Conformation	Definitive (in solid state) . Shows the adopted conformation in the crystal.	Averaged (in solution) . Provides information on the average conformation in solution; may differ from the solid state.	Not suitable .	Not suitable .
Strengths	Unambiguous 3D structure, absolute stereochemistry.	Provides detailed connectivity and solution-state conformation, non-destructive.	High sensitivity, accurate mass determination.	Quick and easy identification of functional groups.
Weaknesses	Requires a high-quality single crystal, which can be difficult to obtain. The structure is static and in the solid state.	Does not provide absolute stereochemistry or precise bond lengths/angles.	Provides limited connectivity and no stereochemical information on its own.	Provides limited structural information.

Integrated Structural Elucidation Workflow

In practice, these techniques are used in a complementary fashion to build a complete and validated structural assignment for a novel molecule like 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one.

Caption: An integrated workflow for complete structural elucidation.

Experimental Protocols

Protocol 1: Single-Crystal Growth by Vapor Diffusion

• Objective: To grow diffraction-quality single crystals of 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one.

• Materials:

  • Purified 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one (1-5 mg).

  • A solvent in which the compound is soluble (e.g., acetone, ethyl acetate, dichloromethane).

  • An anti-solvent in which the compound is poorly soluble (e.g., hexane, pentane, diethyl ether).

  • Small glass vial (e.g., 0.5 mL).

  • Larger glass jar with a screw cap (e.g., 20 mL).

• Procedure:

  • Dissolve 1-5 mg of the compound in the minimum amount of the chosen solvent in the small vial.

  • Place the small vial, uncapped, inside the larger jar.

  • Add 2-5 mL of the anti-solvent to the larger jar, ensuring the level is below the top of the inner vial.

  • Seal the larger jar tightly.

  • Allow the system to stand undisturbed in a vibration-free location at a constant temperature.

  • The anti-solvent will slowly diffuse into the solvent, gradually decreasing the solubility of the compound and promoting slow crystal growth over several days to weeks.

  • Monitor periodically for the formation of single, well-defined crystals.

Protocol 2: 2D NMR Spectroscopy (HSQC & HMBC)

• Objective: To establish the carbon-proton connectivity and long-range correlations for 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one.

• Materials:

  • Purified 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one (~10-20 mg).

  • Deuterated solvent (e.g., CDCl₃).

  • NMR tube.

  • High-field NMR spectrometer.

• Procedure:

  • Dissolve the compound in ~0.6 mL of the deuterated solvent in the NMR tube.

  • Acquire standard ¹H and ¹³C spectra to determine chemical shifts and proton integrations.

  • HSQC (Heteronuclear Single Quantum Coherence):

    • Set up the HSQC experiment according to the spectrometer's standard parameters.

    • This experiment will produce a 2D plot with ¹H chemical shifts on one axis and ¹³C chemical shifts on the other.

    • Cross-peaks will appear for each carbon atom that is directly bonded to one or more protons, thus establishing all direct C-H bonds.

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • Set up the HMBC experiment.

    • This experiment reveals correlations between protons and carbons that are separated by two or three bonds.

    • By analyzing the HMBC cross-peaks, one can piece together the carbon skeleton and the placement of heteroatoms, confirming the overall connectivity of the spirocyclic system and the benzyl group.

Conclusion

The structural elucidation of a novel, high-value molecule such as 7-Benzyl-1-oxa-7-azaspiro[4.4]nonan-2-one is a cornerstone of modern drug discovery. While techniques like NMR and mass spectrometry are indispensable for determining connectivity and confirming identity, single-crystal X-ray crystallography remains the ultimate arbiter of three-dimensional structure. It provides the precise, unambiguous atomic coordinates that are essential for understanding biological activity and for the rational design of next-generation therapeutics. The protocols and comparative data presented in this guide offer a robust framework for researchers to confidently and comprehensively characterize their novel chemical entities.

References

• Strategies and methodologies for the construction of spiro-γ-lactams: an update. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Synthesis and structure-activity relationships of new chiral spiro-beta-lactams highly active against HIV-1 and Plasmodium. Malaria World. Available at: [Link]

• An update on the synthesis and reactivity of spiro-fused β-lactams. ResearchGate. Available at: [Link]

• Synthesis of spirocyclic bis‐α,γ‐lactams from four‐component Ugi‐adducts precursors. ResearchGate. Available at: [Link]

• Stereoselective Synthesis of the Spirocyclic γ-Lactam Core of the Ansalactams. Organic Letters (ACS Publications). Available at: [Link]

• Crystallographic data and parameters of the X-ray diffraction experiment. ResearchGate. Available at: [Link]

• CCDC 2181759: Experimental Crystal Structure Determination. NSF Public Access Repository. Available at: [Link]

• X-ray crystallography. CDN. Available at: [Link]

• Crystallography Open Database: Search results. Crystallography Open Database. Available at: [Link]

• 7-benzyl-1-Oxa-7-azaspiro[4.4]nonane-4,6,8-trione. PubChem. Available at: [Link]

• 1-Oxa-7-azaspiro(4.4)nonane. PubChem. Available at: [Link]

• 7-oxa-1-azaspiro[4.4]nonan-2-one. PubChemLite. Available at: [Link]

• CCDC 2179030: Experimental Crystal Structure Determination. KAUST Repository. Available at: [Link]

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• 3. DSpace [repository.kaust.edu.sa]
• 4. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]